2-Phenylpropionaldehyde

• CAS No.: 93-53-8
• Product Name: 2-Phenylpropionaldehyde
• Molecular Formula: C9H10O
• Molecular Weight: 134.17 g/mol
• IUPAC Name: 2-phenylpropanal
• Standard InChI: InChI=1S/C9H10O/c1-8(7-10)9-5-3-2-4-6-9/h2-8H,1H3
• Standard InChIKey: IQVAERDLDAZARL-UHFFFAOYSA-N
• SMILES: CC(C=O)C1=CC=CC=C1
• Canonical SMILES: CC(C=O)C1=CC=CC=C1
• Boiling Point: 203.5 °C
• Density: 0.998-1.006
• Physical Description: Colourless to pale yellow liquid; Intense, green, floral aroma reminiscent of hyacinth
• Description: 2-Phenylpropanal, also known as cumene aldehyde or fema 2886, belongs to the class of organic compounds known as phenylacetaldehydes. Phenylacetaldehydes are compounds containing a phenylacetaldehyde moiety, which consists of a phenyl group substituted at the second position by an acetalydehyde. 2-Phenylpropanal is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-phenylpropanal is primarily located in the cytoplasm. 2-Phenylpropanal is a floral, green, and hyacinth tasting compound that can be found in mushrooms and tea. This makes 2-phenylpropanal a potential biomarker for the consumption of these food products.; 2-phenylpropanal is a member of the class of phenylacetaldehydes that is phenylacetaldehyde in which a hydrogen alpha to the aldehyde carbonyl group has been replaced by a methyl group. The major species at pH 7.3.
• Solubility: Soluble in most fixed oils; Slightly soluble in propylene glycol; Insoluble in glycerin; Soluble (in ethanol)
• Synonyms: α-Methyl-benzeneacetaldehyde; Hydratropaldehyde; (±)-2-Phenylpropanal; (±)-2-Phenylpropionaldehyde; (±)-Hydratropic Aldehyde; (±)-α-Phenylpropionaldehyde; 2-Phenylpropanal; 2-Phenylpropanaldehyde; Cumene Aldehyde; Hyacinthal; Hydratropic Aldehyde; NS
• Vapor Pressure: 0.27 mmHg
• PubChem Compound: 7146
• Last Modified: Nov 11 2021